Cas no 2171709-41-2 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid)

• Product Name: 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid
• CAS No: 2171709-41-2
• MF: C₂₅H₂₃N₃O₇
• MW: 477.466026544571
• CID: 6110705
• PubChem ID: 165819800
• Update Time: 2025-05-19

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid
• 3-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-amido}oxolane-2-carboxylic acid
• 2171709-41-2
• EN300-1552742

• Inchi： 1S/C25H23N3O7/c29-23(28-19-9-10-33-22(19)24(30)31)21-20(35-13-27-21)11-26-25(32)34-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19,22H,9-12H2,(H,26,32)(H,28,29)(H,30,31)
• InChI Key： KBUCNIFWNNDWBF-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C1=C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC=N1)=O

Computed Properties

• Exact Mass: 477.15360008g/mol
• Monoisotopic Mass: 477.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 140Ų

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid (CAS No. 2171709-41-2): An Overview

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid (CAS No. 2171709-41-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected oxazolidinone derivative, is characterized by its unique structural features and potential applications in drug development.

The core structure of this compound includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the desired sequence. The oxazolidinone moiety, on the other hand, is known for its broad-spectrum antibacterial activity and has been the focus of numerous studies aimed at developing novel antibiotics.

Recent advancements in the field have highlighted the potential of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly significant given the growing global concern over antibiotic resistance.

The synthesis of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid involves several key steps, including the formation of the Fmoc protecting group and the coupling of various functional groups to form the final product. The use of advanced synthetic techniques and high-purity reagents ensures that the compound can be produced with high yield and purity, making it suitable for further biological evaluation.

In addition to its antibacterial properties, this compound has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have antiviral activity against certain RNA viruses, which could open new avenues for its application in virology. The versatility of this compound is further enhanced by its ability to be modified through various chemical reactions, allowing researchers to tailor its properties for specific therapeutic targets.

The pharmacokinetic profile of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good solubility and stability under physiological conditions, which are crucial factors for its effectiveness as a drug candidate. Furthermore, its low toxicity and minimal side effects make it an attractive option for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various infections. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its potential as a new class of antibiotics.

In conclusion, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazole-4-amido}oxolane-2-carboxylic acid (CAS No. 2171709-41-2) represents a promising candidate in the ongoing battle against antibiotic resistance and other infectious diseases. Its unique structural features and favorable pharmacological properties make it a valuable asset in the development of new therapeutic agents. As research continues to advance, this compound is likely to play a significant role in shaping the future of medicinal chemistry and pharmaceutical science.